Cas no 1508403-00-6 (2-Methoxy-1H-1,3-benzodiazol-5-amine)

• Product Name: 2-Methoxy-1H-1,3-benzodiazol-5-amine
• CAS No: 1508403-00-6
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 2118130
• PubChem ID: 80066931
• Update Time: 2025-06-09

2-Methoxy-1H-1,3-benzodiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-1H-1,3-BENZODIAZOL-5-AMINE
• 5-Amino-2-methoxy-1H-benzimidazole
• NE41653
• Z2697164725
• 2-Methoxy-1H-1,3-benzodiazol-5-amine

• Inchi： 1S/C8H9N3O/c1-12-8-10-6-3-2-5(9)4-7(6)11-8/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： CKEOCMAONBGNGL-UHFFFAOYSA-N
• SMILES： O(C)C1=NC2C=CC(=CC=2N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Topological Polar Surface Area: 63.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-Methoxy-1H-1,3-benzodiazol-5-amine

Research Brief on 2-Methoxy-1H-1,3-benzodiazol-5-amine (CAS: 1508403-00-6) in Chemical Biology and Pharmaceutical Applications

2-Methoxy-1H-1,3-benzodiazol-5-amine (CAS: 1508403-00-6) is a benzimidazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its methoxy-substituted benzimidazole core, has been explored for its unique chemical properties and biological activities. Recent studies have highlighted its role as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes for bioimaging.

A 2023 study published in the Journal of Medicinal Chemistry investigated the kinase inhibitory potential of 2-Methoxy-1H-1,3-benzodiazol-5-amine derivatives. The research team synthesized a series of analogs and evaluated their activity against a panel of 20 kinases. The results demonstrated that certain derivatives exhibited potent and selective inhibition of cyclin-dependent kinases (CDKs), with IC50 values in the low nanomolar range. Molecular docking studies revealed that the methoxy group played a critical role in stabilizing the inhibitor-kinase complex through hydrophobic interactions.

In the field of antimicrobial research, a 2022 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of 2-Methoxy-1H-1,3-benzodiazol-5-amine derivatives against drug-resistant bacterial strains. The lead compound showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 2 µg/mL. Mechanistic studies suggested that the compound interfered with bacterial cell wall biosynthesis, a finding supported by transmission electron microscopy (TEM) imaging.

The compound's fluorescent properties have also been exploited in bioimaging applications. A 2023 study in Chemical Communications described the development of a 2-Methoxy-1H-1,3-benzodiazol-5-amine-based fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The probe exhibited a 15-fold fluorescence enhancement upon reaction with hydroxyl radicals, with excellent selectivity over other ROS. This innovation provides a valuable tool for studying oxidative stress in various disease models.

From a chemical synthesis perspective, recent advances have improved the accessibility of 2-Methoxy-1H-1,3-benzodiazol-5-amine. A 2023 Organic Process Research & Development paper detailed a scalable, one-pot synthesis method with an overall yield of 78%. The optimized procedure employed microwave-assisted cyclization, significantly reducing reaction times from hours to minutes while maintaining high purity (>99% by HPLC).

In conclusion, 2-Methoxy-1H-1,3-benzodiazol-5-amine (CAS: 1508403-00-6) represents a multifunctional scaffold with diverse applications in drug discovery and chemical biology. Recent research has expanded our understanding of its pharmacological potential, synthetic accessibility, and utility as a molecular probe. Future studies may explore its application in targeted drug delivery systems and its potential as a covalent inhibitor scaffold through further structural modifications.